3-Chloro-2-hydroxy-6-methylbenzaldehyde
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Chloro-2-hydroxy-6-methylbenzaldehyde consists of a benzene ring with substituents. The chlorine atom is positioned at the third carbon, while the hydroxyl group is attached to the second carbon. The aldehyde functional group (CHO) is located at the sixth carbon. The 2D representation of the structure can be visualized here.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Related Compounds
- Research by Daniewski et al. (2002) highlights methods for preparing related compounds like 2-chloro-6-methylbenzoic acid, involving the conversion of related aldehydes such as 2-chloro-6-fluorobenzaldehyde, which bears a resemblance to 3-Chloro-2-hydroxy-6-methylbenzaldehyde. This process involves steps like nucleophilic aromatic substitution and carbonylation, hinting at the potential application of this compound in similar synthetic routes (Daniewski et al., 2002).
Fluorescent pH Sensors
- Saha et al. (2011) developed a probe using a similar compound, which acts as a highly selective fluorescent pH sensor. This suggests the potential of this compound in the development of pH-responsive materials for biological applications (Saha et al., 2011).
Macrocyclic Complex Formation
- Research by Chen et al. (2014) discusses the use of related aldehydes in forming Schiff-base macrocyclic complexes, particularly with zinc ions. This study implies the potential application of this compound in the formation of such macrocyclic compounds, possibly for catalytic or material science applications (Chen et al., 2014).
Antioxidant Activity
- Rijal et al. (2022) synthesized derivatives from halogenated vanillin, which includes compounds structurally similar to this compound, to evaluate their antioxidant activity. This research suggests a potential application of this compound in the synthesis of antioxidants (Rijal et al., 2022).
Antibacterial Properties
- Studies like those by Chohan et al. (2003) and Ismiyarto et al. (2018) explore the antibacterial properties of compounds derived from similar aldehydes. These studies suggest a potential application for this compound in the development of antibacterial agents or materials (Chohan et al., 2003), (Ismiyarto et al., 2018).
Nonlinear Optical Material Research
- Jayareshmi et al. (2021) investigated compounds like 2-hydroxy-5-methylbenzaldehyde for nonlinear optical properties. This suggests that this compound could be explored for its potential in the field of nonlinear optical materials (Jayareshmi et al., 2021).
Safety and Hazards
properties
IUPAC Name |
3-chloro-2-hydroxy-6-methylbenzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c1-5-2-3-7(9)8(11)6(5)4-10/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPMXSVMNUSEYPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)O)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60576357 | |
Record name | 3-Chloro-2-hydroxy-6-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60576357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
153782-74-2 | |
Record name | 3-Chloro-2-hydroxy-6-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60576357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chloro-2-hydroxy-6-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.